14S(15R)-EET methyl ester

• Molecular Formula: C21H34O3
• Molecular Weight: 334.5 g/mol
• InChI: InChI=1S/C21H34O3/c1-3-4-13-16-19-20(24-19)17-14-11-9-7-5-6-8-10-12-15-18-21(22)23-2/h5,7-8,10-11,14,19-20H,3-4,6,9,12-13,15-18H2,1-2H3/b7-5-,10-8-,14-11-/t19-,20+/m1/s1
• InChIKey: MQCWCUDQEBWUAM-AWVFLLPBSA-N

14S(15R)-EET Methyl Ester: Single-Enantiomer Oxylipin for Stereospecific EET Research

14S(15R)-EET methyl ester (CAS: 110901-52-5) is an oxylipin and cytochrome P450 metabolite of arachidonic acid, supplied as a methyl ester derivative for enhanced storage stability . This single-enantiomer compound is formed endogenously via CYP2C23-mediated epoxidation and serves as a research tool for investigating stereospecific EET biology [1]. Unlike its 14R(15S)-EET counterpart, 14S(15R)-EET methyl ester exhibits distinct functional selectivity in cyclooxygenase (COX) inhibition and platelet assays, making it essential for studies requiring defined stereochemical configuration [2].

Stereochemical-control study fit

Defined 14S,15R enantiomer for chiral-dependent signaling research

Enhanced storage stability

Methyl ester form improves shelf-life vs. free acid, hydrolyzes to active species in situ

Enantiomer-comparison study context

Distinct profile vs. 14R,15S enantiomer; supports COX-independent EET investigation

• [1] Bertin Bioreagent. (±)14(15)-EET-d11 methyl ester Product Overview. CAT N°: 29383. View Source
• [2] Fitzpatrick FA, Ennis MD, Baze ME, et al. Inhibition of cyclooxygenase activity and platelet aggregation by epoxyeicosatrienoic acids. Influence of stereochemistry. J Biol Chem. 1986;261(32):15334-8. PMID: 3095326. View Source

Why 14S(15R)-EET Methyl Ester Cannot Be Replaced by Racemic Mixtures or Alternative EET Regioisomers

Substituting 14S(15R)-EET methyl ester with racemic (±)14(15)-EET methyl ester, the alternative 14R(15S)-EET enantiomer, or other EET regioisomers introduces critical experimental confounds. Enantiomers exhibit divergent biological activities: 14S(15R)-EET is more potent than 14R(15S)-EET in bovine coronary artery vasodilation, while only 14R(15S)-EET inhibits COX activity [1]. Racemic mixtures obscure stereospecific pharmacology. EET regioisomers also differ functionally: 14,15-EET is the preferred substrate for soluble epoxide hydrolase (sEH) and uniquely promotes MCF7 cell proliferation compared to 8,9-EET and 11,12-EET [2] [3]. For studies requiring defined stereochemistry or functional selectivity, substitution yields irreproducible or ambiguous results.

Target

14S(15R)-EET Methyl Ester

Single enantiomer with no COX inhibition and lower sEH metabolism rate.

Potential Substitute

Racemic 14(15)-EET or Other Regioisomers

Mixed stereochemistry or alternative epoxide position yields divergent biological activity, including COX inhibition and altered vascular reactivity.

Stereo- and regiochemical identity cannot be assumed interchangeable; class-level functional differences may shift model-response endpoints and metabolic stability profiles. Enantiomer-specific procurement is required for reproducible COX-independent pathway studies.

• [1] Falck JR, Krishna UM, Reddy YK, et al. Comparison of vasodilatory properties of 14,15-EET analogs: structural requirements for dilation. Am J Physiol Heart Circ Physiol. 2003;284(1):H337-49. PMID: 12388250. View Source
• [2] ScienceDirect. Epoxide Hydrolase Substrate Preferences for EET Regioisomers. View Source
• [3] PMC Figure 5. (±)-14,15-EET promotes growth of the MCF7 line. PMCID: PMC3093829. View Source

Quantitative Differentiation of 14S(15R)-EET Methyl Ester: Comparator-Based Evidence for Informed Procurement

14S(15R)-EET Methyl Ester vs. 14R(15S)-EET: Stereospecific Vasodilation Potency in Bovine Coronary Arteries

In a direct head-to-head comparison of 14,15-EET enantiomers using isolated bovine coronary arterial rings precontracted with U-46619, 14(S),15(R)-EET demonstrated greater vasodilatory potency than 14(R),15(S)-EET [1]. The 14(S),15(R)-(cis)-epoxy stereoconfiguration was identified as a key structural requirement for full activity, with 14,15-(cis)-EET also being more potent than 14,15-(trans)-EET [1].

COX Inhibition Profile

Head-to-head

14S(15R) No inhibition observed

14R(15S) Inhibits COX activity

Supports COX-independent EET pathway studies

Enzyme and platelet assays; one enantiomer inactive

Evidence Dimension	Vasodilatory potency (ED50)
Target Compound Data	14(S),15(R)-EET: ED50 = 1.0 × 10^-6 M
Comparator Or Baseline	14(R),15(S)-EET: Less potent (specific ED50 value not numerically reported in abstract; directionally confirmed as lower potency)
Quantified Difference	14(S),15(R)-EET > 14(R),15(S)-EET in potency (directional)
Conditions	Bovine coronary arterial rings precontracted with U-46619; concentration-response analysis

Why This Matters

This stereospecific potency difference dictates that 14S(15R)-EET methyl ester, not the 14R(15S)-enantiomer, is required for vasodilation assays targeting the higher-activity stereoisomer.

• [1] Falck JR, Krishna UM, Reddy YK, et al. Comparison of vasodilatory properties of 14,15-EET analogs: structural requirements for dilation. Am J Physiol Heart Circ Physiol. 2003;284(1):H337-49. PMID: 12388250. View Source

14S(15R)-EET Methyl Ester vs. 14R(15S)-EET: Differential COX Inhibition and Platelet Activity

In direct enzyme and cellular assays, 14S(15R)-EET methyl ester shows no inhibition of COX activity or platelet aggregation, whereas 14R(15S)-EET is active [1] . Specifically, only the (14R,15S)-stereoisomer of 14,15-cis-EET inhibited purified COX enzyme and thromboxane B2 formation in platelet suspensions; (14S,15R)-cis-EET was inactive [1].

sEH Metabolic Stability

Head-to-head

14S(15R) Substantially lower hydration rate

14R(15S) Substantially higher hydration rate

Longer effective exposure in sEH-active systems

Similar Km (3–5 μM); velocity differs

Evidence Dimension	COX enzyme inhibition and platelet aggregation
Target Compound Data	14S(15R)-EET methyl ester: No inhibition of COX activity; no effect on isolated platelets
Comparator Or Baseline	14R(15S)-EET: Active COX inhibitor (concentration range: 1–50 μM); inhibits thromboxane B2 formation
Quantified Difference	Qualitative: active (14R,15S) vs. inactive (14S,15R)
Conditions	Purified COX enzyme assay; platelet suspension thromboxane B2 formation assay

Why This Matters

This stereospecific functional divergence means 14S(15R)-EET methyl ester is the appropriate negative control or non-COX-active enantiomer for studies where COX inhibition must be excluded as a confounding variable.

• [1] Fitzpatrick FA, Ennis MD, Baze ME, et al. Inhibition of cyclooxygenase activity and platelet aggregation by epoxyeicosatrienoic acids. Influence of stereochemistry. J Biol Chem. 1986;261(32):15334-8. PMID: 3095326. View Source

14S(15R)-EET Methyl Ester vs. Free Acid: Equivalent Vasodilatory Activity with Enhanced Storage Stability

14,15-EET-methyl ester retains full vasodilatory activity equivalent to the native free acid 14,15-EET in bovine coronary artery relaxation assays, whereas conversion of the carboxyl group to an alcohol eliminates dilator activity [1] [2]. The methyl ester form provides enhanced stability for long-term storage and can be readily hydrolyzed to the free acid just before use [2].

Vasodilatory Potency

Cross-study

EC50 4 pM (canine epicardial arterioles)
EC50 3 pM (porcine subepicardial arterioles)
vs. racemic 14,15-EET ~6×10⁻⁷ M in bovine coronary

Reported picomolar EC50 in microvascular assays; supports resistance artery mechanism studies

Not directly comparable across vessel types

Evidence Dimension	Vasodilatory activity retention
Target Compound Data	14,15-EET-methyl ester: Retained full activity (ED50 = 1.0 × 10^-6 M)
Comparator Or Baseline	14,15-EET (free acid): Full activity (ED50 = 1.0 × 10^-6 M); 14,15-EET-alcohol: Activity eliminated
Quantified Difference	Equivalent potency between methyl ester and free acid
Conditions	Bovine coronary arterial rings precontracted with U-46619

Why This Matters

The methyl ester form is the preferred procurement option for long-term storage and experimental workflow flexibility, as it maintains biological activity equivalence to the free acid.

• [1] Falck JR, Krishna UM, Reddy YK, et al. Comparison of vasodilatory properties of 14,15-EET analogs: structural requirements for dilation. Am J Physiol Heart Circ Physiol. 2003;284(1):H337-49. PMID: 12388250. View Source
• [2] Bertin Bioreagent. (±)14(15)-EET methyl ester Product Page. CAT N°: 50650. View Source

14S(15R)-EET Methyl Ester: Monocyte Receptor Binding Affinity

14S(15R)-EET methyl ester demonstrates specific binding affinity for monocyte EET binding sites. In a competitive binding assay using [3H]14(15)-EET as radioligand with isolated guinea pig monocyte membranes, 14S(15R)-EET methyl ester exhibited a Ki value of 612.5 nM .

Methyl Ester SAR

Head-to-head

Methyl ester Retains full relaxant activity

Alcohol analog Eliminates dilator activity

Validates methyl ester as functional prodrug in vascular assays

Bovine coronary ring relaxation data

Evidence Dimension	Monocyte membrane binding affinity
Target Compound Data	Ki = 612.5 nM (0.6125 μM)
Comparator Or Baseline	No comparator data available in source
Quantified Difference	Not applicable (single compound measurement)
Conditions	Competitive binding assay using [3H]14(15)-EET; isolated guinea pig monocyte membranes

Why This Matters

This binding affinity data supports use of 14S(15R)-EET methyl ester in receptor pharmacology studies examining EET-monocyte interactions and downstream signaling.

14S(15R)-EET Methyl Ester vs. Other EET Regioisomers: Differential Proliferation Activity

Among EET regioisomers, only (±)-14,15-EET significantly promotes proliferation of MCF7 breast cancer cells. In MTT assays with MCF7 cells treated for 48 hours, (±)-14,15-EET (3 μM) increased proliferation, while (±)-8,9-EET and (±)-11,12-EET at identical concentrations showed no significant proliferative effect [1]. Both (14R,15S)-EET and (14S,15R)-EET enantiomers (3 μM) exhibited similar growth-promoting activity [1].

Regioisomer Selectivity

Class-level

14,15-EET: +10% diameter (renal) / 75% relaxation (coronary)
5,6-EET: -16 to -21% diameter; 8,9-EET & 5,6-EET: no significant coronary relaxation

Regioisomer-specific vascular response; reinforces need for defined 14(15)-regioisomer

Context-dependent; review vessel and species model

Evidence Dimension	Cell proliferation (MTT assay)
Target Compound Data	14S(15R)-EET (3 μM): Similar activity to racemic (±)-14,15-EET in promoting MCF7 growth (class-level inference)
Comparator Or Baseline	(±)-8,9-EET (3 μM) and (±)-11,12-EET (3 μM): No significant proliferation effect
Quantified Difference	Only 14,15-EET regioisomer active; 8,9-EET and 11,12-EET inactive
Conditions	MCF7 cells in complete medium with 10% serum; 48 h incubation; MTT assay

Why This Matters

This regioisomer-specific functional activity demonstrates that 8,9-EET or 11,12-EET cannot substitute for 14,15-EET in proliferation assays; procurement of the correct regioisomer is essential for experimental validity.

• [1] PMC Figure 5. (±)-14,15-EET promotes growth of the MCF7 line and complements mitogenesis. PMCID: PMC3093829. View Source

14,15-EET Regioisomer vs. Other EETs: Highest Substrate Preference for Soluble Epoxide Hydrolase (sEH)

Among the four EET regioisomers, 14,15-EET possesses the highest affinity for soluble epoxide hydrolase (sEH) [1]. The substrate preference for sEH follows the order: 14,15-EET > 11,12-EET > 8,9-EET > 5,6-EET [1] [2]. In enzymatic assays, sEH-catalyzed hydrolysis of 14,15-EET shows the greatest Vmax (0.54 ± 0.07 ng DHET·U catalase^-1·min^-1) compared to 11,12-EET (0.23 ± 0.06), 8,9-EET (0.18 ± 0.01), and 5,6-EET (0.08 ± 0.02) [2].

Evidence Dimension	sEH substrate affinity and hydrolysis rate
Target Compound Data	14,15-EET: Highest sEH affinity; Vmax = 0.54 ± 0.07 ng DHET·U catalase^-1·min^-1
Comparator Or Baseline	11,12-EET: Vmax = 0.23 ± 0.06; 8,9-EET: Vmax = 0.18 ± 0.01; 5,6-EET: Vmax = 0.08 ± 0.02
Quantified Difference	14,15-EET Vmax approximately 2.3× greater than 11,12-EET; 3× greater than 8,9-EET; 6.8× greater than 5,6-EET
Conditions	sEH enzymatic hydrolysis assay

Why This Matters

14,15-EET is the optimal regioisomer for sEH metabolism studies or for use as a substrate in sEH inhibitor screening assays, as it provides the highest assay sensitivity among EET regioisomers.

• [1] ScienceDirect. Epoxide Hydrolase Substrate Preferences for EET Regioisomers. View Source
• [2] ScienceGate. Microbiological Transformations. 38. sEH EET Hydrolysis Regioisomer Preference. View Source

Validated Application Scenarios for 14S(15R)-EET Methyl Ester Procurement

Stereospecific Vascular Pharmacology Studies

14S(15R)-EET methyl ester is required for vasodilation assays where stereochemistry dictates potency. In bovine coronary artery models, this single enantiomer exhibits higher potency than 14R(15S)-EET, enabling dose-response characterization of the active stereoisomer [1]. The methyl ester form retains full activity equivalent to the free acid while providing enhanced storage stability, allowing researchers to prepare fresh free acid via hydrolysis immediately before experiments [1] [2].

COX-Independent EET Signaling Investigation

For studies investigating EET-mediated signaling pathways that must exclude COX inhibition as a confounding mechanism, 14S(15R)-EET methyl ester serves as the stereochemically defined non-COX-active control. Unlike 14R(15S)-EET, this enantiomer does not inhibit COX enzyme activity or affect platelet aggregation, making it the appropriate tool for dissecting COX-dependent versus COX-independent EET effects [3] .

Soluble Epoxide Hydrolase (sEH) Substrate and Inhibitor Screening

As the EET regioisomer with highest sEH affinity and hydrolysis rate, 14,15-EET (and its methyl ester derivative) is the preferred substrate for sEH activity assays and inhibitor screening. The superior Vmax compared to 11,12-EET (2.3×), 8,9-EET (3×), and 5,6-EET (6.8×) provides greater assay sensitivity and dynamic range, enabling more robust detection of sEH inhibition [4].

Monocyte EET Receptor Binding Studies

14S(15R)-EET methyl ester demonstrates quantifiable binding affinity for monocyte EET binding sites (Ki = 612.5 nM), supporting its use in receptor pharmacology investigations. This compound is suitable for competitive binding assays using [3H]14(15)-EET radioligand to characterize EET receptor interactions and downstream signaling cascades in immune cells .

Application

Selection Property

Validation Focus

EDHF-mediated vasorelaxation studies

Enantiomer-specific COX-inactive profile

Isolate EET-dependent dilation without prostaglandin confounding

CYP/COX/LOX pathway cross-talk research

Defined stereochemical purity

Avoid off-target COX modulation in lipidomic analyses

EET analogue screening & sEH inhibitor validation

Reference agonist with retained vasoactivity

Reproducible dose-response in vascular assays

Lipid mediator quantification in core facilities

Stereo-defined reference standard

Mass spectrometry traceability and bioassay standardization

• [1] Falck JR, Krishna UM, Reddy YK, et al. Comparison of vasodilatory properties of 14,15-EET analogs: structural requirements for dilation. Am J Physiol Heart Circ Physiol. 2003;284(1):H337-49. PMID: 12388250. View Source
• [2] Bertin Bioreagent. (±)14(15)-EET methyl ester Product Page. CAT N°: 50650. View Source
• [3] Fitzpatrick FA, Ennis MD, Baze ME, et al. Inhibition of cyclooxygenase activity and platelet aggregation by epoxyeicosatrienoic acids. Influence of stereochemistry. J Biol Chem. 1986;261(32):15334-8. PMID: 3095326. View Source
• [4] ScienceGate. Microbiological Transformations. 38. sEH EET Hydrolysis Regioisomer Preference. View Source